Cas no 1420987-44-5 (N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide)

• Product Name: N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide
• CAS No: 1420987-44-5
• MF: C₁₀H₁₂FNO₂S
• MW: 229.271184921265
• MDL: MFCD24382615
• CID: 2091932
• PubChem ID: 71304561
• Update Time: 2025-06-09

N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide
• AS-76640
• D82892
• C10H12FNO2S
• 1420987-44-5
• DB-327052
• CS-0156902
• AKOS024464599
• SB79707
• N-Cyclopropyl-C-(3-fluoro-phenyl)-methanesulfonamide

• MDL： MFCD24382615
• Inchi： 1S/C10H12FNO2S/c11-9-3-1-2-8(6-9)7-15(13,14)12-10-4-5-10/h1-3,6,10,12H,4-5,7H2
• InChI Key： JUFQQQHQWHPQIT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 229.05727796g/mol
• Monoisotopic Mass: 229.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide

Recent Advances in the Study of N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide (CAS: 1420987-44-5)

N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide (CAS: 1420987-44-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The compound's unique structure, featuring a cyclopropyl group and a fluorophenyl moiety, contributes to its distinct chemical and biological properties. Researchers have investigated its role as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Notably, its sulfonamide group has been identified as a critical pharmacophore, enhancing its binding affinity to target proteins.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis of N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide was optimized to improve yield and purity. The researchers employed a multi-step synthetic route, starting from 3-fluorobenzyl bromide, followed by cyclopropanation and sulfonylation. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity.

Pharmacological evaluations have demonstrated that this compound exhibits potent inhibitory activity against specific kinases, such as JAK2 and FLT3, which are implicated in myeloproliferative disorders and acute myeloid leukemia. In vitro assays revealed an IC50 value in the low micromolar range, suggesting its potential as a therapeutic agent. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability in preclinical models.

Further investigations into the mechanism of action have highlighted the compound's ability to disrupt protein-protein interactions critical for signal transduction. Molecular docking studies have provided insights into its binding mode, revealing interactions with key amino acid residues in the active site of target enzymes. These findings have paved the way for structure-activity relationship (SAR) studies aimed at optimizing its efficacy and selectivity.

Despite these promising results, challenges remain in the development of N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide as a clinical candidate. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique profile positions it as a valuable tool for understanding disease mechanisms and a potential starting point for the development of novel therapeutics.

In conclusion, recent research on N-Cyclopropyl-1-(3-fluorophenyl)methanesulfonamide (CAS: 1420987-44-5) underscores its potential in chemical biology and drug discovery. Continued efforts to elucidate its pharmacological properties and optimize its structure will be crucial for advancing its therapeutic applications. This compound represents a promising avenue for future research in the treatment of kinase-driven diseases.